

The Discovery and Synthesis of Peramivir: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025



For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Peramivir is a potent antiviral drug effective against both influenza A and B viruses. Developed by BioCryst Pharmaceuticals, it functions as a neuraminidase inhibitor, preventing the release of new viral particles from infected cells.[1][2] Its development was a landmark in structure-based drug design, leading to a highly effective intravenous treatment for acute uncomplicated influenza.[3] This technical guide provides an in-depth overview of the discovery, synthesis, and mechanism of action of **Peramivir**, complete with detailed experimental protocols and quantitative data for researchers in the field of antiviral drug development.

Discovery and Development

The journey of **Peramivir** from concept to clinical application is a testament to the power of rational drug design. BioCryst Pharmaceuticals utilized a structure-based approach to develop this novel cyclopentane neuraminidase inhibitor.[3][4] The development process involved key milestones, including extensive preclinical and clinical trials to establish its safety and efficacy.


A significant moment in its history was the Emergency Use Authorization (EUA) granted by the U.S. Food and Drug Administration (FDA) in October 2009 during the H1N1 influenza pandemic, allowing for its intravenous use in hospitalized patients. Following further clinical development, **Peramivir**, under the trade name Rapivab, received full FDA approval in



December 2014 for the treatment of acute uncomplicated influenza in adults. Its approval has since been expanded to include pediatric patients.


Mechanism of Action

Peramivir's therapeutic effect stems from its function as a transition-state analogue inhibitor of the influenza neuraminidase enzyme. This viral enzyme is crucial for the cleavage of sialic acid residues on the surface of infected cells, a process necessary for the release of newly formed virus particles. By binding to the active site of neuraminidase, **Peramivir** blocks this enzymatic activity. This action prevents the egress of new virions from the host cell, thereby limiting the spread of the infection within the respiratory tract.









Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.



References

- 1. CN100432047C Synthesis process of peramivir as medicine for antagonizing influenza and bird flu virus Google Patents [patents.google.com]
- 2. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
- 3. A clinical trial of intravenous peramivir compared with oral oseltamivir for the treatment of seasonal influenza in hospitalized adults PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. accessdata.fda.gov [accessdata.fda.gov]
- To cite this document: BenchChem. [The Discovery and Synthesis of Peramivir: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1679564#discovery-and-synthesis-of-peramivir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com